Cas no 2227882-25-7 ((1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2227882-25-7
• MF: C₉H₁₁F₂NOS
• MW: 219.251548051834
• CID: 6077614
• PubChem ID: 165783276
• Update Time: 2025-06-15

(1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• 2227882-25-7
• (1S)-2-amino-1-{3-[(difluoromethyl)sulfanyl]phenyl}ethan-1-ol
• EN300-1972695

• Inchi： 1S/C9H11F2NOS/c10-9(11)14-7-3-1-2-6(4-7)8(13)5-12/h1-4,8-9,13H,5,12H2/t8-/m1/s1
• InChI Key： DPZUOQXYKXOGGW-MRVPVSSYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)[C@@H](CN)O

Computed Properties

• Exact Mass: 219.05294147g/mol
• Monoisotopic Mass: 219.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol

Chemical Profile of (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227882-25-7)

(1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol, identified by its CAS number 2227882-25-7, is a specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest among chemists and biologists.

The molecular structure of (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol consists of a chiral center at the carbon atom adjacent to the amino group, which contributes to its stereochemical complexity. The presence of a difluoromethylsulfanylphenyl moiety introduces unique electronic and steric effects that can influence the compound's reactivity and biological activity. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the quest to develop more effective and selective drugs.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific biological pathways. The difluoromethylsulfanylphenyl group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. This has led to its incorporation into various pharmacophores designed for treating a range of diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol is its potential as a building block for more complex molecules. Its chiral center allows for the synthesis of enantiomerically pure derivatives, which are often required for optimal biological activity. Additionally, the amino group provides a handle for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The introduction of fluorine atoms can modulate drug properties such as lipophilicity, solubility, and metabolic stability. In the case of (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol, the difluoromethylsulfanylphenyl group is expected to contribute to these desirable characteristics while also enhancing interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, are often employed to construct the complex framework efficiently. The stereochemical integrity at the chiral center is particularly critical and must be maintained throughout the synthetic process.

Beyond its synthetic significance, (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol has shown promise in preliminary biological evaluations. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential therapeutic applications. Researchers are currently exploring its interactions with various enzymes and receptors to identify novel pharmacological targets. The compound's ability to modulate biological pathways may lead to the discovery of new treatments for unmet medical needs.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques are being used extensively to predict the behavior of compounds like (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol before they are synthesized in the laboratory. These simulations help guide synthetic strategies and provide insights into how the molecule might interact with biological systems. Such approaches are accelerating the development pipeline for new drugs by reducing reliance on trial-and-error experimentation.

In conclusion, (1S)-2-amino-1-{3-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227882-25-7) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of stereochemical complexity and functional groups makes it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.